N-[4-phenyl-5-(1-piperidinylmethyl)-1,3-thiazol-2-yl]benzamide
Overview
Description
Synthesis Analysis
The synthesis of N-phenylbenzamides, which might be similar to the compound , can be achieved through various methods. One such method involves the condensation of 2-amino-4-phenyl-5-arylazothiazole with various aromatic compounds . Another method involves the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .
Chemical Reactions Analysis
The chemical reactions involving “N-[4-phenyl-5-(1-piperidinylmethyl)-1,3-thiazol-2-yl]benzamide” are not explicitly mentioned in the available resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[4-phenyl-5-(1-piperidinylmethyl)-1,3-thiazol-2-yl]benzamide” are not explicitly mentioned in the available resources .
Scientific Research Applications
Pharmacological Applications
Piperidine derivatives are pivotal in drug design due to their presence in over twenty classes of pharmaceuticals . The compound , with its piperidine and thiazole moieties, is likely to exhibit a range of pharmacological activities. These could include:
- Anticancer Properties : Piperidine derivatives have been shown to possess anticancer activities. The structural features of the compound may interact with cancer cell lines, potentially inhibiting growth or inducing apoptosis .
- Analgesic Effects : Compounds with piperidine structures are known to exhibit analgesic properties, which could be explored for pain management therapies .
- Anti-Inflammatory Activity : The anti-inflammatory potential of piperidine derivatives makes them candidates for the treatment of chronic inflammatory diseases .
Synthetic Chemistry
The compound’s structure suggests it could be used in synthetic chemistry for:
- Building Blocks : As a piperidine derivative, it can serve as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry .
Agricultural Chemistry
In the field of agricultural chemistry, the compound could be explored for:
Each of these fields presents a rich avenue for exploration, and the compound’s multifaceted structure offers a wide range of potential applications in scientific research. The above analysis is based on the general properties of piperidine derivatives and the specific structural features of the compound , which suggest its utility in these diverse areas .
Mechanism of Action
Target of Action
Similar compounds with a piperidine moiety have been reported to have significant pharmacological activity, including anti-inflammatory properties .
Mode of Action
It’s worth noting that compounds with a similar structure have shown inhibitory activity against cox-1 and cox-2 enzymes, which play a crucial role in inflammation .
Biochemical Pathways
Based on the reported anti-inflammatory activity of similar compounds, it can be inferred that this compound may influence the arachidonic acid pathway, which is involved in the production of prostaglandins and other mediators of inflammation .
Pharmacokinetics
Compounds with a piperidine moiety are generally well-absorbed and widely distributed in the body .
Result of Action
Similar compounds have been reported to inhibit the activity of cox-1 and cox-2 enzymes, leading to a reduction in the production of prostaglandins and other inflammatory mediators .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the activity and stability of many chemical compounds .
Future Directions
properties
IUPAC Name |
N-[4-phenyl-5-(piperidin-1-ylmethyl)-1,3-thiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3OS/c26-21(18-12-6-2-7-13-18)24-22-23-20(17-10-4-1-5-11-17)19(27-22)16-25-14-8-3-9-15-25/h1-2,4-7,10-13H,3,8-9,14-16H2,(H,23,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGAOGSALQVPIBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=C(N=C(S2)NC(=O)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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